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Compound of Interest

Compound Name: Bizine

Cat. No.: B8054949 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Bicine, chemically known as N,N-bis(2-hydroxyethyl)glycine, is a zwitterionic buffering agent

first described by Good and his colleagues.[1][2][3] It is widely utilized in biochemistry,

molecular biology, and cell culture due to its effective buffering capacity in the physiological pH

range of 7.6 to 9.0.[4][5][6][7][8] Its ability to maintain a stable pH environment makes it

particularly suitable for a variety of applications, including protein and peptide studies, enzyme

reactions, electrophoresis, and as a component in cell culture media.[6] Bicine is also noted for

being a recommended buffer for low-temperature biochemical analyses.[5][6]

This document provides a detailed protocol for the preparation of a 1M Bicine buffer stock

solution, along with essential chemical data and a workflow diagram.

Data Presentation: Chemical and Physical
Properties of Bicine
A comprehensive understanding of Bicine's properties is crucial for its effective use. The table

below summarizes its key characteristics.
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Property Value Reference

IUPAC Name
2-[bis(2-

hydroxyethyl)amino]acetic acid
[1]

Molecular Formula C₆H₁₃NO₄ [1][3][5][9]

Molecular Weight 163.17 g/mol [1][2][3][5][9][10]

pKa (20 °C) 8.35 [1][10]

pKa (25 °C) 8.26 [5]

Useful pH Range 7.6 - 9.0 [4][5][11][6][7][8]

Appearance White crystalline powder

Experimental Protocol: Preparation of 1L of 1M
Bicine Buffer Solution
This protocol details the steps to prepare a 1-liter stock solution of 1M Bicine buffer. The final

pH can be adjusted according to specific experimental requirements within Bicine's effective

buffering range.

Materials and Equipment:

Bicine powder (MW: 163.17 g/mol )

High-purity, deionized (DI) or distilled water (dH₂O)

10N Sodium Hydroxide (NaOH) solution for pH adjustment

1L Beaker or Erlenmeyer flask

1L Volumetric flask

Analytical balance

Magnetic stirrer and stir bar
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Calibrated pH meter and probe

Spatula and weighing paper

Sterile filtration unit (0.22 µm filter), optional

Sterile storage bottle

Step-by-Step Procedure:
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Step Action Detailed Instructions

1 Weigh Bicine

Accurately weigh out 163.17

grams of Bicine powder using

an analytical balance.

2 Dissolve Bicine

Add the Bicine powder to a

beaker containing

approximately 800 mL of

dH₂O. Place a magnetic stir

bar in the beaker and stir on a

magnetic plate until the

powder is completely

dissolved.

3 Adjust pH

While continuing to stir, slowly

add 10N NaOH dropwise to

the solution. Monitor the pH

continuously with a calibrated

pH meter. Continue adding

NaOH until the desired pH

(e.g., pH 8.3) is reached.

4 Final Volume Adjustment

Carefully transfer the solution

from the beaker into a 1L

volumetric flask. Rinse the

beaker with a small amount of

dH₂O and add the rinsewater

to the volumetric flask to

ensure a complete transfer.

Add dH₂O to bring the final

volume to the 1-liter mark.

5 Final Mixing & Storage

Cap the volumetric flask and

invert it several times to ensure

the solution is thoroughly

mixed.

6 Sterilization (Optional) For applications requiring

sterility, filter the buffer solution
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through a 0.22 µm sterile filter

into a sterile storage bottle.

7 Label and Store

Label the bottle clearly with the

contents (1M Bicine Buffer),

the final pH, the preparation

date, and your initials. Store

the solution at room

temperature.[5][6]

Mandatory Visualizations
Diagram 1: Experimental Workflow for 1M Bicine Buffer Preparation
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Caption: Workflow for preparing a 1M Bicine buffer solution.

Diagram 2: Logical Relationship of a Bicine Buffer System
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Bicine Equilibrium in Water

Response to pH Change
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Caption: Le Chatelier's principle applied to the Bicine buffer system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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